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Compound of Interest

Compound Name:
6-bromo-2H-chromene-3-

carbaldehyde

Cat. No.: B1265605 Get Quote

Technical Guide: 6-bromo-2H-chromene-3-
carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-bromo-2H-chromene-3-
carbaldehyde, a key heterocyclic building block in medicinal chemistry and materials science.

This document outlines its chemical properties, a detailed experimental protocol for its

synthesis, and its applications as a versatile intermediate.

Physicochemical Properties
The fundamental chemical identifiers and properties of 6-bromo-2H-chromene-3-
carbaldehyde are summarized below.
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Property Value

CAS Number 57543-37-0

Molecular Formula C₁₀H₇BrO₂

Molecular Weight 239.07 g/mol

Appearance Yellow powder

Purity ≥95%

Storage Store at 0-8 °C

Synthesis of 6-bromo-2H-chromene-3-carbaldehyde
The synthesis of 6-bromo-2H-chromene-3-carbaldehyde can be achieved through the

reaction of 5-bromosalicylaldehyde with acrolein. The following is a representative experimental

protocol adapted from general methods for the synthesis of 2H-chromene-3-carbaldehydes.[1]

Experimental Protocol: Synthesis via Oxa-Michael-Aldol
Reaction
Materials:

5-bromosalicylaldehyde

Acrolein

Potassium Carbonate (K₂CO₃)

Dioxane

Ethyl acetate

Hexane

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography
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Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 5-bromosalicylaldehyde (1 equivalent) in dioxane.

Addition of Reagents: To the solution, add potassium carbonate (a catalytic amount) followed

by the dropwise addition of acrolein (1.2 equivalents).

Reaction: The reaction mixture is heated to reflux and stirred for approximately 2-4 hours.

The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

Work-up: Upon completion of the reaction, the mixture is cooled to room temperature. The

solvent is removed under reduced pressure. The residue is then dissolved in ethyl acetate

and washed with water and brine.

Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate, filtered,

and the solvent is evaporated to yield the crude product.

Purification: The crude 6-bromo-2H-chromene-3-carbaldehyde is purified by column

chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to

afford the pure product as a yellow solid.

Applications in Organic Synthesis
6-bromo-2H-chromene-3-carbaldehyde is a valuable intermediate in the synthesis of a wide

range of organic molecules due to its reactive aldehyde group and the chromene scaffold.[2] It

serves as a precursor for the development of novel compounds with potential applications in

pharmaceuticals and materials science.[2]
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Synthetic Utility of 6-bromo-2H-chromene-3-carbaldehyde

Derivative Synthesis

Potential Applications

6-bromo-2H-chromene-3-carbaldehyde

Schiff Bases Hydrazones Pyrazoles Other Heterocycles

Pharmaceuticals
(e.g., Anticancer, Antimicrobial) Fluorescent Probes OLED Materials

Click to download full resolution via product page

Caption: Synthetic pathways from 6-bromo-2H-chromene-3-carbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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